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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563 Get Quote

Technical Data Sheet: 2-Hydroxypropyl Acrylate
(HPA)
2-Hydroxypropyl acrylate (HPA) is an ester of acrylic acid and is utilized as a raw material in

the synthesis of various polymers.[1][2] It is a hydrophilic monomer that contains a hydroxyl

functional group, which allows for crosslinking reactions and enhances properties like adhesion

and flexibility in polymer formulations.[3] HPA is a colorless to pale yellow liquid and is typically

a mixture of isomers, primarily 2-hydroxypropyl acrylate and 1-methyl-2-hydroxyethyl

acrylate.[3]

Core Molecular Information
The fundamental molecular characteristics of 2-Hydroxypropyl acrylate are summarized

below. This data is essential for stoichiometric calculations in polymer synthesis and for the

characterization of resulting materials.
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Property Value

IUPAC Name 2-hydroxypropyl prop-2-enoate

Synonyms
Propylene glycol monoacrylate, 1,2-

Propanediol, 1-acrylate

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

This data is compiled from established chemical databases.[1][4]

Logical Relationship of Core Properties
The following diagram illustrates the direct logical connection between the chemical's name, its

elemental composition (formula), and its calculated mass (molecular weight).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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